Cas no 2649023-85-6 (2,4-dichloro-5-(isocyanatomethyl)pyridine)

• Product Name: 2,4-dichloro-5-(isocyanatomethyl)pyridine
• CAS No: 2649023-85-6
• MF: C₇H₄Cl₂N₂O
• MW: 203.025459289551
• CID: 6074293
• PubChem ID: 165701956
• Update Time: 2025-06-14

2,4-dichloro-5-(isocyanatomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-5-(isocyanatomethyl)pyridine
• 2649023-85-6
• EN300-1976694

• Inchi： 1S/C7H4Cl2N2O/c8-6-1-7(9)11-3-5(6)2-10-4-12/h1,3H,2H2
• InChI Key： JQQSTQHIFCZSAY-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1CN=C=O)Cl

Computed Properties

• Exact Mass: 201.9700681g/mol
• Monoisotopic Mass: 201.9700681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.3Ų

Additional information on 2,4-dichloro-5-(isocyanatomethyl)pyridine

2,4-Dichloro-5-(isocyanatomethyl)pyridine (CAS No. 2649023-85-6): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 2,4-dichloro-5-(isocyanatomethyl)pyridine (CAS No. 2649023-85-6) has emerged as a pivotal intermediate for constructing complex molecular architectures. This compound, characterized by its reactive isocyanate and pyridine moieties, is widely utilized in pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse functionalization, making it a sought-after reagent in drug discovery and catalysis.

The growing interest in heterocyclic compounds like 2,4-dichloro-5-(isocyanatomethyl)pyridine stems from their role in addressing contemporary challenges such as sustainable synthesis and green chemistry. Researchers are increasingly exploring its applications in click chemistry and bioconjugation, aligning with trends toward eco-friendly methodologies. Questions like *"How to optimize the reactivity of isocyanates in pyridine derivatives?"* or *"What are the latest advances in pyridine-based catalysts?"* highlight its relevance in academic and industrial discussions.

From a synthetic perspective, the chloro and isocyanatomethyl groups in this compound offer dual reactivity, facilitating nucleophilic substitutions and cycloadditions. This versatility is critical for designing small-molecule inhibitors or polymeric materials. Recent studies emphasize its utility in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), addressing demands for advanced materials in energy storage and sensing technologies.

Safety and handling of 2,4-dichloro-5-(isocyanatomethyl)pyridine are often discussed in forums, with queries like *"What are the stability conditions for isocyanate-containing compounds?"* Proper storage under inert atmospheres and avoidance of moisture are key to preserving its reactivity. Innovations in microreactor technology have further enhanced its safe utilization in continuous-flow systems, a hotspot in modern process chemistry.

In summary, CAS No. 2649023-85-6 represents a cornerstone in synthetic chemistry, bridging gaps between traditional methodologies and cutting-edge applications. Its integration into high-throughput screening and combinatorial chemistry underscores its enduring value, while ongoing research continues to unlock its potential in emerging fields like bioorthogonal chemistry and nanotechnology.